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Introduction

CCWI16 is a cysteine-reactive covalent ligand that has emerged as a tool compound in acute
myeloid leukemia (AML) research. Initially investigated as a ligand for the E3 ubiquitin ligase
RNF4, recent studies have revealed that its primary mechanism of action in AML cells is the
induction of ferroptosis, a form of iron-dependent programmed cell death. This occurs through
a broad, non-selective covalent modification of numerous cysteine-containing proteins, leading
to a cascade of events including the generation of reactive oxygen species (ROS) and
subsequent lipid peroxidation. This document provides detailed application notes and protocols
for the use of CCW16 in AML research, based on currently available scientific literature.

Data Presentation
Cell Viability Inhibition by CCW16 in AML Cell Lines

Quantitative data on the half-maximal inhibitory concentration (IC50) of CCW16 across a panel
of AML cell lines is crucial for experimental design. The following table summarizes the
reported IC50 values.
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Treatment concentrations for

assays are reported.

) Data not available in the
Other AML cell lines ) )
reviewed literature.

Note: The primary research on CCW16 in AML has focused on the OCI-AML2 cell line. Further
studies are required to determine its efficacy across a broader range of AML subtypes.

Signaling Pathways

The primary signaling pathway initiated by CCW16 in AML cells is the induction of ferroptosis.
This is a multi-step process that is independent of RNF4.

CCW16-Induced Ferroptosis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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